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Compound of Interest

Compound Name: C55H70MgN4O6

Cat. No.: B16340566

Get Quote

Welcome to the technical support center for chlorophyll analysis. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot and improve the

accuracy of Chlorophyll a to b ratio measurements. Here you will find answers to frequently

asked questions, detailed experimental protocols, and helpful visualizations to guide you

through your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues encountered during chlorophyll analysis.

Question: Why is my Chlorophyll a/b ratio unexpectedly high?

Answer: An unusually high Chlorophyll a/b ratio can be indicative of several experimental

errors:

Incomplete Chlorophyll b Extraction: Using 80% acetone for extraction can be problematic as

it may not completely extract chlorophyll b, leading to its underestimation and consequently,
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a higher a/b ratio.[1] Consider using solvents like 100% methanol or 100% acetone for more

efficient extraction of both chlorophyll a and b.[1][2]

Pigment Degradation: Chlorophyll b is more susceptible to degradation than chlorophyll a.[1]

Exposure of your samples to light and heat during the extraction process can lead to a

preferential loss of chlorophyll b. It is crucial to perform all steps in dim light and on ice to

minimize degradation.[1][3]

Incorrect Spectrophotometer Readings: Ensure your spectrophotometer is properly

calibrated. Absorbance readings should be taken in a specific range (typically 0.3-1.0) to

ensure accuracy.[4] Readings outside this range can lead to incorrect calculations,

particularly for chlorophyll b.

Outdated or Incorrect Formulas: The equations used to calculate chlorophyll concentrations

are solvent-specific. Using formulas intended for a different solvent will result in inaccurate

values. Always use the appropriate equations for the solvent you are using.[1][5]

Question: My chlorophyll extract is cloudy. How does this affect my results and how can I fix it?

Answer: A cloudy or turbid extract will scatter light in the spectrophotometer, leading to

artificially high absorbance readings and inaccurate results, particularly an underestimation of

the Chl a/b ratio.[2][3]

Cause: Turbidity is often caused by suspended cellular debris or precipitated proteins in the

extract.

Solution: To clarify the extract, centrifuge the sample at a moderate speed (e.g., 300-500 x g)

for 3-5 minutes.[2] After centrifugation, carefully collect the supernatant for

spectrophotometric analysis. If the absorbance at 750 nm (a wavelength where chlorophyll

does not absorb) is greater than 0.005, the sample is still too turbid and should be

centrifuged again.[3]

Question: What is the best solvent for chlorophyll extraction to ensure an accurate a/b ratio?

Answer: The choice of solvent is critical for accurate chlorophyll measurements. While 80%

acetone has been historically used, it is now known to be less effective for complete chlorophyll

b extraction.[1][6]
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Recommended Solvents: 100% acetone, 100% methanol, N,N-dimethylformamide (DMF),

and dimethyl sulfoxide (DMSO) are generally more effective for complete chlorophyll

extraction.[1][7][8][9]

Solvent Considerations: The ideal solvent can also depend on the plant species and tissue

type.[10] It is important to be consistent with your choice of solvent throughout an experiment

and to use the correct extinction coefficients and formulas for that specific solvent in your

calculations.

Solvent Key Advantages Considerations

100% Acetone
Widely used, good for many

leaf types.

Volatile, requires grinding of

tissue. Cannot use plastic

cuvettes.[1]

100% Methanol

More efficient for chlorophyll b

extraction than 80% acetone.

[1]

Can be toxic.

N,N-dimethylformamide (DMF)
Can extract pigments without

grinding in some cases.

Can cause artifactual

conversion of chlorophyll to

chlorophyllide in some species.

[7]

Dimethyl sulfoxide (DMSO)

Effective for extracting

chlorophyll from tough tissues.

Low toxicity and vapor

pressure.[8][9]

May require heating, which

can risk pigment degradation if

not controlled.

Question: How can I prevent the degradation of chlorophyll during my experiment?

Answer: Chlorophylls are sensitive molecules and can be easily degraded by light and heat.[1]

[11] To minimize degradation:

Work in Low Light: Conduct all extraction and handling steps under dim or subdued lighting.

[3]
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Keep Samples Cold: Perform the extraction process on ice and store extracts at 4°C in the

dark if not being measured immediately.[1] For longer storage, freeze extracts at -20°C or

below.

Work Quickly: Minimize the time between sample harvesting and measurement.[1]

Avoid Acidic Conditions: Low pH can lead to the conversion of chlorophyll to pheophytin,

which interferes with accurate measurements. Ensure solvents are neutral.

Experimental Protocols
Below are detailed methodologies for chlorophyll extraction and spectrophotometric analysis.

Protocol 1: Chlorophyll Extraction with 100% Acetone
This protocol is suitable for most leaf tissues.

Sample Preparation:

Excise a known fresh weight (e.g., 100 mg) of leaf tissue, avoiding major veins.

Immediately place the tissue in a pre-chilled mortar and pestle on ice.

Homogenization:

Add a small amount of 100% acetone to the mortar.

Grind the tissue thoroughly until it becomes a fine, homogenous paste.

Perform this step quickly and under dim light.

Extraction:

Transfer the homogenate to a centrifuge tube.

Rinse the mortar and pestle with additional 100% acetone and add it to the centrifuge tube

to reach a final volume of 10 mL.
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Vortex the tube briefly and then incubate on ice in the dark for at least 15 minutes to allow

for complete extraction.

Clarification:

Centrifuge the extract at 300-500 x g for 5 minutes at 4°C to pellet the cell debris.

Carefully transfer the clear supernatant to a fresh, clean tube.

Spectrophotometric Measurement:

Allow the extract to warm to room temperature before measuring to avoid condensation on

the cuvette.[1]

Use a glass or quartz cuvette (acetone dissolves plastic cuvettes).[1]

Blank the spectrophotometer with 100% acetone.

Measure the absorbance of the extract at 662 nm and 645 nm. Also, measure the

absorbance at 750 nm to check for turbidity.

Calculation:

Subtract the absorbance at 750 nm from the readings at 662 nm and 645 nm.

Use the following equations for 100% acetone (Lichtenthaler, 1987):

Chlorophyll a (µg/mL) = 12.25 * A662 - 2.79 * A645

Chlorophyll b (µg/mL) = 21.50 * A645 - 5.10 * A662

Calculate the Chlorophyll a/b ratio.

Visualizations
The following diagrams illustrate key workflows and relationships to aid in understanding the

experimental process and troubleshooting.
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Start: Collect Leaf Sample

Weigh Fresh Tissue

Grind in Cold 100% Acetone
(on ice, dim light)

Incubate in Dark on Ice

Centrifuge (4°C)
to Pellet Debris

Collect Supernatant

Measure Absorbance
(662nm, 645nm, 750nm)

Calculate Chl a, Chl b,
and a/b Ratio

End: Report Results

Click to download full resolution via product page

Caption: Workflow for Chlorophyll Extraction and Quantification.
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Caption: Troubleshooting Guide for an Unexpectedly High Chl a/b Ratio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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